Cas no 1980038-55-8 (methyl 2-cyano-5-(piperazin-1-yl)benzoate)

• Product Name: methyl 2-cyano-5-(piperazin-1-yl)benzoate
• CAS No: 1980038-55-8
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6160741
• PubChem ID: 99770713
• Update Time: 2025-10-30

methyl 2-cyano-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-5-(piperazin-1-yl)benzoate
• Methyl 5-piperazin-1-yl-2-cyanobenzoate
• 1980038-55-8
• EN300-19599046

• Inchi： 1S/C13H15N3O2/c1-18-13(17)12-8-11(3-2-10(12)9-14)16-6-4-15-5-7-16/h2-3,8,15H,4-7H2,1H3
• InChI Key： YCNPPTXFCAGDKY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C#N)C=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 2-cyano-5-(piperazin-1-yl)benzoate

Introduction to Methyl 2-Cyano-5-(Piperazin-1-yl)Benzoate (CAS No. 1980038-55-8)

Methyl 2-cyano-5-(piperazin-1-yl)benzoate, with the CAS number 1980038-55-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 2-cyano-5-piperazinyl benzoate, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The structure of methyl 2-cyano-5-(piperazin-1-yl)benzoate consists of a benzoate ring substituted with a cyano group at the 2-position and a piperazine moiety at the 5-position. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and act as a ligand in various biochemical interactions. The cyano group, on the other hand, introduces electron-withdrawing effects, which can influence the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of methyl 2-cyano-5-(piperazin-1-yl)benzoate in the development of novel therapeutic agents. Researchers have explored its role as a building block in medicinal chemistry, particularly in the design of bioisosteres and prodrugs. The compound's ability to undergo various chemical transformations makes it a versatile starting material for synthesizing more complex molecules with desired pharmacokinetic profiles.

In terms of synthesis, methyl 2-cyano-5-(piperazin-1-yl)benzoate can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production and research purposes.

The pharmacological properties of methyl 2-cyano-5-(piperazin-1-yl)benzoate have been studied extensively in vitro and in vivo models. Preclinical data suggest that this compound exhibits promising activity against certain pathological conditions, including inflammation and oxidative stress. Its ability to modulate key cellular pathways makes it a candidate for further investigation in disease models.

From an analytical standpoint, methyl 2-cyano-5-(piperazin-1-yL)benzoate has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided insights into its molecular structure, stability, and degradation pathways under various conditions.

In conclusion, methyl 2-cyano-5-(piperazin-1-yL)benzoate (CAS No. 1980038-55) represents a valuable compound with diverse applications in both academic research and industrial settings. Its structural versatility, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in the development of innovative chemical entities.